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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)pyridine

CAS No.: 5957-92-6

Cat. No.: B1610065

Get Quote

Executive Summary & Core Directive
The Critical Directive: 4-(3-Chlorophenyl)pyridine (CAS: 5957-92-6) is a halogenated

heteroaromatic base.

Unlike standard organic waste, this compound contains a chlorine atom on the phenyl ring. You

must segregate this waste into the Halogenated Organic Waste stream.

Why this matters:

Incineration Chemistry: Non-halogenated waste is often used as fuel blending. Halogenated

waste requires specific high-temperature incineration with acid gas scrubbing to prevent the

formation of hydrochloric acid (HCl) and toxic dioxins during combustion.

Regulatory Compliance: Mixing halogenated compounds with non-halogenated solvents

(e.g., acetone, methanol) often reclassifies the entire container as halogenated, significantly

increasing disposal costs and violating waste minimization protocols (EPA RCRA guidelines).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1610065#bc-rfq
https://www.benchchem.com/product/b1610065/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-4-3-chlorophenyl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Characterization & Hazard Profile
Before handling, verify the identity of the material. This compound is a solid at room

temperature but is frequently handled in solution (e.g., DCM, DMSO, or Methanol).

Table 1: Chemical Identity[1]
Property Data

Chemical Name 4-(3-Chlorophenyl)pyridine

CAS Number 5957-92-6

Molecular Formula C₁₁H₈ClN

Molecular Weight 189.64 g/mol

Physical State Solid (Off-white to yellow powder)

Solubility
Soluble in Dichloromethane (DCM), DMSO,

Methanol; Poorly soluble in water.

Acidity/Basicity Weak Base (Pyridine nitrogen)

Hazard Identification (GHS)[2]
H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[3][2]

Aquatic Toxicity: Chlorinated aromatics are generally toxic to aquatic life with long-lasting

effects.[3] Do not release to drains.

Pre-Disposal Assessment: The Segregation Logic
To ensure a self-validating safety system, you must assess the "State" and "Matrix" of the

waste before disposal.

The Compatibility Check
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Acid Sensitivity: As a pyridine derivative, this compound is basic. Do not mix with strong,

concentrated oxidizing acids (e.g., Nitric Acid, Perchloric Acid) in the waste container. This

can generate heat (exothermic neutralization) or unstable byproducts.

Halogen Rule: If the compound is dissolved in a non-halogenated solvent (like Ethanol), the

presence of the chlorine atom in the solute (4-(3-Chlorophenyl)pyridine) technically

renders the mixture a "Halogenated Waste" candidate depending on concentration

thresholds, but best practice dictates treating it as Halogenated.

Operational Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Use this protocol for expired solids, spill cleanup residues, or contaminated weighing paper.

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat. Use a

fume hood to avoid dust inhalation.

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-

mouth high-density polyethylene (HDPE) jar.

Labeling: Attach a hazardous waste tag immediately.

Constituent: "4-(3-Chlorophenyl)pyridine (Solid)"

Hazard Checkbox: Toxic, Irritant.

Secondary Containment: Place the sealed primary container into the lab's Solid Hazardous

Waste Drum.

Note: Do not throw loose powder into the drum.

Protocol B: Liquid Waste Disposal (Solutions)
Use this protocol for reaction mixtures or mother liquors.

Solvent Identification: Determine the primary solvent.

If solvent is DCM/Chloroform: It is already halogenated.
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If solvent is Methanol/Acetone: The solute introduces halogens.

Transfer: Pour the solution into the Halogenated Organic Waste carboy (typically Red or

Yellow tagged in many EHS systems).

Critical Step: Ensure the carboy is compatible (HDPE or Glass). Avoid metal cans if the

solution is acidic.

Rinsing: Rinse the original flask with a small amount of Dichloromethane (DCM) and add the

rinse to the Halogenated carboy.

Log Entry: Record the volume and concentration on the waste log sheet attached to the

container.

Decision Logic Visualization
The following diagram illustrates the decision-making process for disposing of 4-(3-
Chlorophenyl)pyridine to ensure compliance and safety.
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Figure 1: Decision tree for segregating 4-(3-Chlorophenyl)pyridine waste based on physical

state and solvent matrix.

Emergency Contingency: Spill Management
Scenario: You drop a 5g bottle of solid 4-(3-Chlorophenyl)pyridine on the floor.
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Evacuate & Ventilate: Clear the immediate area. If outside a hood, ensure good ventilation.

PPE: Wear nitrile gloves, lab coat, and a N95 dust mask (or half-face respirator with P100

filters) to prevent inhalation of dust.

Containment:

Do not dry sweep (this generates dust).

Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

Cleanup: Scoop the damp solid and paper towels into a sealable bag.

Decontamination: Wipe the surface with a mild detergent solution, followed by water.

Disposal: Label the bag as "Hazardous Waste: Debris contaminated with 4-(3-
Chlorophenyl)pyridine" and place in the Solid Waste Drum.

Regulatory Compliance (US EPA/RCRA)
While 4-(3-Chlorophenyl)pyridine is not explicitly "P-listed" or "U-listed" (unlike its parent

Pyridine, U196), it must be characterized properly:

Characteristic Waste: If dissolved in an ignitable solvent (Flash point <60°C), it carries the

D001 code.

Toxicity: Due to the halogenated pyridine structure, it is treated as toxic.

EPA Guideline: Under 40 CFR 261.3, mixtures containing listed hazardous wastes must be

managed as hazardous waste.

Final Check: Always consult your institution's EHS (Environmental Health & Safety) officer for

specific local satellite accumulation area rules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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